2-Chloro-2-(4-(trifluoromethyl)phenyl)acetonitrile

• Molecular Formula: C9H5ClF3N
• Molecular Weight: 219.59 g/mol
• SMILES: C1=CC(=CC=C1C(C#N)Cl)C(F)(F)F
• InChI: InChI=1S/C9H5ClF3N/c10-8(5-14)6-1-3-7(4-2-6)9(11,12)13/h1-4,8H
• InChIKey: GGWRDOXSJFCSPS-UHFFFAOYSA-N

2-Chloro-2-(4-(trifluoromethyl)phenyl)acetonitrile: Identity & Specifications

2-Chloro-2-(4-(trifluoromethyl)phenyl)acetonitrile (CAS: 1248366-32-6) is a halogenated benzylic nitrile with the molecular formula C₉H₅ClF₃N and a molecular weight of 219.59 g/mol . The compound is characterized by a chloro substituent at the benzylic carbon and a para-trifluoromethyl group on the phenyl ring, which together impart distinct electronic and steric properties . This structure positions it as a versatile intermediate in medicinal chemistry and agrochemical synthesis .

1

Halogenated benzylic nitrile intermediate

Enables electrophilic substitution at benzylic chloride site

2

Supports trifluoromethylation and PROTAC synthesis

para-CF₃ and CN groups provide electronic tuning

3

Elevated melting point (61–63 °C) aids solid handling

May improve weighing accuracy and ambient storage

2-Chloro-2-(4-(trifluoromethyl)phenyl)acetonitrile: Irreplaceable vs. Analogs

The specific substitution pattern of 2-Chloro-2-(4-(trifluoromethyl)phenyl)acetonitrile—a benzylic chloride adjacent to a cyano group and a para-CF₃-substituted aryl ring—cannot be replicated by simple analogs like 4-(trifluoromethyl)phenylacetonitrile or 2-chloro-2-phenylacetonitrile . The presence of the benzylic chlorine serves as a critical electrophilic handle for nucleophilic substitution reactions, enabling the introduction of a trifluoromethyl group or other moieties in subsequent synthetic steps [1]. In contrast, the parent compound 4-(trifluoromethyl)phenylacetonitrile (CAS 2338-75-2) lacks this reactive chloride and therefore cannot participate in the same transformations . The following quantitative evidence details the measurable differences that inform procurement decisions.

Target

2-Chloro-2-(4-(trifluoromethyl)phenyl)acetonitrile

Potential Substitute

4-(Trifluoromethyl)phenylacetonitrile (CAS 2338-75-2)

Lacks the benzylic chloride electrophilic handle; cannot directly participate in nucleophilic substitution pathways without pre-functionalization. Synthetic step count may increase.

Target

2-Chloro-2-(4-(trifluoromethyl)phenyl)acetonitrile

Potential Substitute

2-Chloro-2-phenylacetonitrile

Missing para-CF₃ group alters electronic character and lipophilicity; electronic tuning and metabolic stability profile may not transfer in derived molecules.

• [1] Miyake, Y., Ota, S., Shibata, M., Nakajima, K., & Nishibayashi, Y. (2014). Copper-catalyzed nucleophilic trifluoromethylation of benzylic chlorides. Organic & Biomolecular Chemistry, 12(30), 5594–5596. View Source

2-Chloro-2-(4-(trifluoromethyl)phenyl)acetonitrile: Procurement Differentiation Data

Higher Purity and Full Analytical Documentation

The compound is supplied by Bidepharm with a standard purity of 97% and is accompanied by batch-specific analytical reports including NMR, HPLC, and GC . In contrast, the structurally related compound 2-(4-chloro-2-(trifluoromethyl)phenyl)acetonitrile (CAS 85386-80-7) is frequently offered at a lower purity of 95% by multiple vendors .

Purity & Documentation

Data to verify

97% vs. 95%

Higher reported purity may reduce pre-synthesis purification

Batch-specific NMR, HPLC, GC included

Evidence Dimension	Commercial Purity
Target Compound Data	97%
Comparator Or Baseline	2-(4-Chloro-2-(trifluoromethyl)phenyl)acetonitrile (CAS 85386-80-7): 95%
Quantified Difference	2 percentage points higher purity
Conditions	Vendor specifications

Why This Matters

Higher initial purity reduces the need for additional purification steps, improving synthetic efficiency and yield in downstream applications.

Elevated Melting Point for Solid-State Handling

The target compound exhibits a melting point of 61–63 °C . This is significantly higher than the melting point range of the parent compound 4-(trifluoromethyl)phenylacetonitrile (43–47 °C) .

Melting Point

Reported

61–63 °C vs. 43–47 °C

Elevated melting point supports solid-state handling

Reduces softening risk during ambient storage

Evidence Dimension	Melting Point
Target Compound Data	61–63 °C
Comparator Or Baseline	4-(Trifluoromethyl)phenylacetonitrile (CAS 2338-75-2): 43–47 °C
Quantified Difference	Increase of 14–20 °C
Conditions	Standard laboratory conditions

Why This Matters

The elevated melting point reduces the risk of compound softening or melting during ambient storage and handling, which can improve weighing accuracy and long-term stability.

Benzylic Chloride as Reactive Handle for Substitution

The benzylic chloride moiety in 2-chloro-2-(4-(trifluoromethyl)phenyl)acetonitrile provides a reactive electrophilic site that undergoes efficient nucleophilic substitution . Studies on related benzylic chlorides demonstrate that they can be converted to the corresponding trifluoromethylated products in good to high yields (typically 60–90%) under copper catalysis [1]. In contrast, the analog 4-(trifluoromethyl)phenylacetonitrile, lacking this chloride, cannot directly undergo such transformations and would require additional synthetic steps to install a reactive handle .

Reactivity Handle

Class-level

Reactive benzylic Cl vs. unreactive H

Enables nucleophilic substitution without pre-functionalization

Class inference; yields 60–90% reported for related substrates

Evidence Dimension	Reactivity in Nucleophilic Substitution
Target Compound Data	Benzylic chloride available for reaction
Comparator Or Baseline	4-(Trifluoromethyl)phenylacetonitrile: no benzylic chloride
Quantified Difference	Reactive vs. unreactive in this context
Conditions	Copper-catalyzed trifluoromethylation (general class)

Why This Matters

The presence of a benzylic chloride streamlines synthetic pathways, eliminating the need for pre-functionalization and reducing step count in the synthesis of complex molecules such as pharmaceuticals and agrochemicals.

• [1] Miyake, Y., Ota, S., Shibata, M., Nakajima, K., & Nishibayashi, Y. (2014). Copper-catalyzed nucleophilic trifluoromethylation of benzylic chlorides. Organic & Biomolecular Chemistry, 12(30), 5594–5596. View Source

2-Chloro-2-(4-(trifluoromethyl)phenyl)acetonitrile: Application Scenarios

Trifluoromethylated Pharmaceutical Synthesis

The benzylic chloride moiety of 2-chloro-2-(4-(trifluoromethyl)phenyl)acetonitrile enables direct, copper-catalyzed trifluoromethylation or other nucleophilic substitutions [1]. This reactive handle allows for the efficient introduction of a trifluoromethyl group at the benzylic position, a motif highly valued in medicinal chemistry for enhancing metabolic stability and bioavailability . The compound's higher purity (97%) minimizes side reactions, making it an optimal choice for multi-step drug synthesis where yield and purity are critical.

PROTAC Building Block Preparation

Compounds containing both a chloro substituent and a trifluoromethyl group on a benzylic framework are recognized as protein degrader building blocks [1]. The specific substitution pattern of 2-chloro-2-(4-(trifluoromethyl)phenyl)acetonitrile allows for modular attachment to E3 ligase ligands or target protein warheads. The availability of batch-specific NMR, HPLC, and GC reports ensures the structural integrity required for reproducible biological activity in targeted protein degradation studies.

Lipophilic Agrochemical Intermediates

The para-trifluoromethyl group in 2-chloro-2-(4-(trifluoromethyl)phenyl)acetonitrile significantly increases the molecule's lipophilicity compared to non-fluorinated analogs, a property that can improve the membrane permeability of derived agrochemicals [1]. The compound's solid-state characteristics, including its elevated melting point (61–63 °C) , facilitate precise weighing and formulation in industrial-scale synthesis of herbicides and pesticides.

High-Purity Building Blocks for Precision Synthesis

For research applications where high initial purity is non-negotiable, such as in fragment-based drug discovery or the preparation of analytical standards, the 97% purity and full analytical documentation (NMR, HPLC, GC) offered for this compound [1] provide a clear procurement advantage. The 2-percentage-point purity increase over similar chloro-CF₃ benzonitriles translates to reduced purification time and higher confidence in downstream analytical results.

Application

Selection Property

Validation Focus

Trifluoromethylated pharmaceutical synthesis

Benzylic chloride electrophilic handle

Nucleophilic substitution and purity verification

PROTAC building block preparation

Chloro/CF₃ substitution pattern

Structural integrity and batch-specific analysis

Lipophilic agrochemical intermediates

para-CF₃ lipophilicity and elevated melting point

Solid-state handling and industrial formulation

High-purity building blocks

97% purity with full analytical documentation

Purity-dependent synthesis and analytical standard preparation

• [1] Miyake, Y., Ota, S., Shibata, M., Nakajima, K., & Nishibayashi, Y. (2014). Copper-catalyzed nucleophilic trifluoromethylation of benzylic chlorides. Organic & Biomolecular Chemistry, 12(30), 5594–5596. View Source